Cas no 2228738-58-5 (4-(1-bromopropan-2-yl)-3-fluorophenol)

• Product Name: 4-(1-bromopropan-2-yl)-3-fluorophenol
• CAS No: 2228738-58-5
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6304286
• PubChem ID: 165974216
• Update Time: 2025-05-23

4-(1-bromopropan-2-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-3-fluorophenol
• 2228738-58-5
• EN300-1908566

• Inchi： 1S/C9H10BrFO/c1-6(5-10)8-3-2-7(12)4-9(8)11/h2-4,6,12H,5H2,1H3
• InChI Key： XQZOQHRSRYIHBY-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(1-bromopropan-2-yl)-3-fluorophenol

4-(1-Bromopropan-2-yl)-3-fluorophenol: A Comprehensive Overview

The compound 4-(1-bromopropan-2-yl)-3-fluorophenol, identified by the CAS number 2228738-58-5, is a chemically synthesized aromatic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenolic group, a fluorine substituent, and a brominated propanol group. The combination of these functional groups imparts distinct chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of 4-(1-bromopropan-2-yl)-3-fluorophenol in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its utility in drug discovery pipelines.

In addition to its pharmaceutical applications, 4-(1-bromopropan-2-yl)-3-fluorophenol has been utilized in the field of materials science. Its brominated propanol group facilitates the formation of stable polymer networks, making it a candidate for advanced polymerization techniques. A 2023 research article in Polymer Chemistry detailed how this compound can be incorporated into polyurethane formulations to enhance mechanical properties and thermal stability.

The synthesis of 4-(1-bromopropan-2-yl)-3-fluorophenol involves a multi-step process that typically begins with the bromination of a propanol derivative. This is followed by nucleophilic substitution reactions to introduce the phenolic and fluorine groups. The reaction conditions are carefully optimized to ensure high yield and purity, as outlined in a recent study published in Organic Process Research & Development.

From an environmental perspective, understanding the degradation pathways of 4-(1-bromopropan-2-yl)-3-fluorophenol is crucial for assessing its ecological impact. A 2023 study conducted by environmental chemists revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This finding is significant for industries involved in its production and disposal.

In terms of safety and handling, it is essential to adhere to standard laboratory protocols when working with 4-(1-bromopropan-2-yl)-3-fluorophenol. Due to its reactive nature, appropriate personal protective equipment should be used, and storage conditions should be carefully monitored to prevent degradation or contamination.

Looking ahead, ongoing research continues to explore new avenues for the application of 4-(1-bromopropan-2-yl)-3-fluorophenol. Its unique chemical properties make it a versatile building block for diverse chemical systems, ranging from advanced materials to innovative therapeutic agents. As technology advances and new synthetic methodologies emerge, the potential for this compound to play an even more significant role in various industries is expected to grow.